1,2,3,4,5,8-hexahydroazocine hydrochloride
Description
1,2,3,4,5,8-Hexahydroazocine hydrochloride is a chemical compound with the CAS Number: 2138835-14-8 . Its IUPAC name is (Z)-1,2,3,4,5,8-hexahydroazocine hydrochloride . The molecular weight of this compound is 147.65 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H13N.ClH/c1-2-4-6-8-7-5-3-1;/h2,4,8H,1,3,5-7H2;1H/b4-2-; . This code provides a specific textual representation of the compound’s molecular structure.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,2,3,4,5,8-hexahydroazocine hydrochloride involves the reduction of 1,2,3,4,5,6-hexahydroazocine followed by the addition of hydrochloric acid.", "Starting Materials": [ "1,2,3,4,5,6-hexahydroazocine", "Sodium borohydride", "Hydrochloric acid", "Methanol", "Water" ], "Reaction": [ "1. Dissolve 1,2,3,4,5,6-hexahydroazocine in methanol.", "2. Add sodium borohydride to the solution and stir for 2 hours at room temperature.", "3. Add water to the reaction mixture and extract the product with dichloromethane.", "4. Dry the organic layer with anhydrous sodium sulfate.", "5. Concentrate the organic layer under reduced pressure to obtain 1,2,3,4,5,8-hexahydroazocine.", "6. Dissolve 1,2,3,4,5,8-hexahydroazocine in hydrochloric acid.", "7. Heat the solution to reflux for 2 hours.", "8. Cool the solution and filter the precipitated product.", "9. Wash the product with water and dry under reduced pressure to obtain 1,2,3,4,5,8-hexahydroazocine hydrochloride." ] } | |
CAS RN |
2138835-14-8 |
Molecular Formula |
C7H14ClN |
Molecular Weight |
147.6 |
Purity |
95 |
Origin of Product |
United States |
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